Cas no 69897-67-2 (2H-1-Benzopyran-2-one, 7-(aminooxy)-4,8-dimethyl-)

• Product name: 2H-1-Benzopyran-2-one, 7-(aminooxy)-4,8-dimethyl-
• CAS No: 69897-67-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 391172
• PubChem ID: 13208061

2H-1-Benzopyran-2-one, 7-(aminooxy)-4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-(aminooxy)-4,8-dimethyl-
• 7-aminooxy-4,8-dimethylchromen-2-one
• SCHEMBL11195848
• 7-(Aminooxy)-4,8-dimethyl-2H-1-benzopyran-2-one
• AKOS022648204
• DTXSID90527877
• 69897-67-2

• Inchi： InChI=1S/C11H11NO3/c1-6-5-10(13)14-11-7(2)9(15-12)4-3-8(6)11/h3-5H,12H2,1-2H3
• InChI Key： HLEZOFLYSWAQLO-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)OC2=C1C=CC(=C2C)ON

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 61.55